Cas no 1009092-04-9 (N-(3-bromo-2-fluorophenyl)methylhydroxylamine)

• Product Name: N-(3-bromo-2-fluorophenyl)methylhydroxylamine
• CAS No: 1009092-04-9
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 6431616
• PubChem ID: 59724905
• Update Time: 2025-10-31

N-(3-bromo-2-fluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-2-fluorophenyl)methylhydroxylamine
• 1009092-04-9
• SCHEMBL12719097
• EN300-1905055
• N-[(3-bromo-2-fluorophenyl)methyl]hydroxylamine

• Inchi： 1S/C7H7BrFNO/c8-6-3-1-2-5(4-10-11)7(6)9/h1-3,10-11H,4H2
• InChI Key： PZAKAFXUCPQXRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNO

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(3-bromo-2-fluorophenyl)methylhydroxylamine

N-(3-Bromo-2-Fluorophenyl)Methylhydroxylamine: A Comprehensive Overview

N-(3-Bromo-2-Fluorophenyl)Methylhydroxylamine, identified by the CAS number 1009092-04-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and chemical synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems and enzyme inhibitors.

The molecular structure of N-(3-Bromo-2-Fluorophenyl)Methylhydroxylamine comprises a methylhydroxylamine group attached to a bromo-fluoro-substituted phenyl ring. This arrangement imparts the compound with distinct electronic and steric properties, making it a versatile building block in organic synthesis. The presence of both bromine and fluorine substituents on the aromatic ring enhances its reactivity, particularly in nucleophilic substitution reactions, which is a key factor in its utility as an intermediate in pharmaceutical chemistry.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under various reaction conditions. Studies have shown that the compound exhibits good thermal stability, which is crucial for its use in high-throughput screening processes. Additionally, its solubility properties have been optimized through structural modifications, enhancing its suitability for biological assays.

In terms of applications, N-(3-Bromo-2-Fluorophenyl)Methylhydroxylamine has been employed as a key intermediate in the synthesis of bioactive molecules. For instance, it has been used in the development of kinase inhibitors, which are critical targets in cancer therapy. The compound's ability to modulate enzyme activity through specific interactions has made it a valuable tool in drug discovery pipelines.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and hydroxylation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements have significantly reduced production costs and enhanced the scalability of the synthesis process.

From an environmental perspective, the ecological impact of N-(3-Bromo-2-Fluorophenyl)Methylhydroxylamine has been a subject of recent research. Studies indicate that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires careful consideration during industrial applications. Regulatory frameworks are being developed to ensure safe handling and disposal practices.

In conclusion, N-(3-Bromo-2-Fluorophenyl)Methylhydroxylamine stands as a pivotal compound in modern organic chemistry and pharmacology. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a promising candidate for future innovations in drug development and chemical manufacturing.